3-(1-(2-(2-Methoxyphenoxy)acetyl)azetidin-3-yl)thiazolidine-2,4-dione
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Overview
Description
3-(1-(2-(2-Methoxyphenoxy)acetyl)azetidin-3-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C15H16N2O5S and its molecular weight is 336.36. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activity
Research has shown that derivatives of thiazolidine-2,4-dione exhibit antimicrobial and antifungal activities. A study conducted by Alhameed et al. (2019) synthesized novel thiazolidine-2,4-dione derivatives, demonstrating weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity against Candida albicans. This suggests the compound's potential utility in developing antimicrobial agents (Alhameed et al., 2019).
Anti-inflammatory Applications
Another research avenue explores the anti-inflammatory properties of thiazolidine-2,4-dione derivatives. Ma et al. (2011) synthesized compounds based on the thiazolidine-2,4-dione moiety that showed significant inhibition of inducible nitric oxide synthase (iNOS) activity, surpassing the commercial anti-inflammatory drug indomethacin in efficacy. This indicates its potential in treating inflammatory diseases (Ma et al., 2011).
Molecular Docking and Antimalarial Activity
The compound's versatility extends to antimalarial research, where Abdelmonsef et al. (2020) synthesized novel hybrid quinazolin-2,4-dione analogs with thiazolidine scaffolds, exhibiting potential antimalarial activity through in silico molecular docking studies against Plasmodium falciparum. This highlights the compound's role in developing new antimalarial agents (Abdelmonsef et al., 2020).
Anticancer Research
Thiazolidine-2,4-dione derivatives have also been explored for their anticancer properties. Azizmohammadi et al. (2013) designed and synthesized compounds bearing thiazolidine-2,4-dione, rhodanine, or hydantoin moieties as potential anticancer agents. The study revealed that specific structural modifications could modulate growth inhibition activity against various cancer cell lines, indicating the compound's potential in cancer treatment research (Azizmohammadi et al., 2013).
Mechanism of Action
Target of Action
The primary targets of the compound are PPAR-γ receptors and cytoplasmic Mur ligases . PPAR-γ receptors play a crucial role in the regulation of adipocyte differentiation and glucose homeostasis . Cytoplasmic Mur ligases are involved in the biosynthesis of bacterial cell walls .
Mode of Action
The compound interacts with its targets in different ways. It exhibits its hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation . It exhibits its antimicrobial action by inhibiting cytoplasmic Mur ligases .
Biochemical Pathways
The compound affects several biochemical pathways. In the case of hypoglycemic activity, it activates PPAR-γ receptors, leading to improved insulin resistance . For its antimicrobial action, it inhibits cytoplasmic Mur ligases, which disrupts the formation of UDP-MurNAc-pentapeptide, a key component of bacterial cell walls .
Pharmacokinetics
The thiazolidin-2,4-dione (tzd) scaffold, to which the compound belongs, is known to exhibit a wide range of biological activities . The TZD scaffold’s versatility and utility suggest that it may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Result of Action
The activation of PPAR-γ receptors improves insulin resistance, which can help manage blood glucose levels . The inhibition of cytoplasmic Mur ligases disrupts bacterial cell wall synthesis, which can lead to the death of bacterial cells .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-(1-(2-(2-Methoxyphenoxy)acetyl)azetidin-3-yl)thiazolidine-2,4-dione are not fully understood due to the limited available research. Thiazolidine derivatives are known to show varied biological properties such as anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activity
Cellular Effects
The cellular effects of this compound are also not well-studied. Thiazolidine derivatives have been reported to have diverse therapeutic and pharmaceutical activity
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. Thiazolidine derivatives have been reported to possess extensive biological potential
Properties
IUPAC Name |
3-[1-[2-(2-methoxyphenoxy)acetyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c1-21-11-4-2-3-5-12(11)22-8-13(18)16-6-10(7-16)17-14(19)9-23-15(17)20/h2-5,10H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQSAMWBFJOWIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CC(C2)N3C(=O)CSC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.